Cas no 866186-66-5 (N-(4-Aminophenyl)methyl Ertapenem Disodium)

• Product Name: N-(4-Aminophenyl)methyl Ertapenem Disodium
• CAS No: 866186-66-5
• MF: C₂₉H₃₂N₄NaO₇S
• MW: 603.641757011414
• CID: 4777772
• Update Time: 2023-11-22

N-(4-Aminophenyl)methyl Ertapenem Disodium Chemical and Physical Properties

Names and Identifiers

• (4R,5S,6S)-3-[[(3S,5S)-1-[(4-Aminophenyl)methyl]-5-[[(3-carboxyphenyl)amino]carbonyl]-3-pyrrolidinyl]thio]-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylic Acid Sodium Salt
• N-(4-Aminophenyl)methyl Ertapenem Disodium

• Inchi： 1S/C29H32N4O7S.Na/c1-14-23-22(15(2)34)27(36)33(23)24(29(39)40)25(14)41-20-11-21(32(13-20)12-16-6-8-18(30)9-7-16)26(35)31-19-5-3-4-17(10-19)28(37)38;/h3-10,14-15,20-23,34H,11-13,30H2,1-2H3,(H,31,35)(H,37,38)(H,39,40);/q;+1/t14-,15-,20+,21+,22-,23-;/m1./s1
• InChI Key： AWEHOTJHIVECHQ-JILHJFTNSA-N
• SMILES： S([C@@H]1CN(CC2C=CC(=CC=2)N)[C@H](C(NC2C=CC=C(C(=O)O)C=2)=O)C1)C1=C(C(=O)O)N2C([C@H]([C@@H](C)O)[C@H]2[C@H]1C)=O.[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• Rotatable Bond Count: 9
• Complexity: 1090
• Topological Polar Surface Area: 199